Cas no 423727-98-4 (N-(2-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide)

• Product Name: N-(2-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide
• CAS No: 423727-98-4
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 5477293
• Update Time: 2025-10-29

N-(2-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide
• Ethanediamide, N1-(2-methoxyphenyl)-N2-[2-(4-methoxyphenyl)ethyl]-

• Inchi： 1S/C18H20N2O4/c1-23-14-9-7-13(8-10-14)11-12-19-17(21)18(22)20-15-5-3-4-6-16(15)24-2/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： ZZWINWSLOMUBNN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)C(NCCC1=CC=C(OC)C=C1)=O

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• pka: 11.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide

Comprehensive Overview of N-(2-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide (CAS No. 423727-98-4)

N-(2-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide, with the CAS number 423727-98-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This diamide derivative is characterized by its unique molecular structure, featuring methoxy-substituted phenyl rings and an ethanediamide backbone. Its structural complexity and potential applications make it a subject of interest for researchers exploring novel bioactive molecules.

The compound's chemical name reflects its intricate architecture: the presence of 2-methoxyphenyl and 4-methoxyphenyl groups linked via an ethyl bridge to an ethanediamide core. This design suggests potential interactions with biological targets, particularly in contexts where hydrogen bonding and aromatic stacking play critical roles. Researchers have investigated similar diamide derivatives for their roles in modulating protein-protein interactions or enzyme inhibition, though specific studies on CAS 423727-98-4 remain limited.

In the context of current scientific trends, N-(2-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide aligns with the growing demand for small-molecule probes in drug discovery. Its structural features resemble those of compounds used in kinase inhibition or GPCR modulation, two hot topics in medicinal chemistry. The methoxy groups, in particular, are known to influence pharmacokinetic properties such as metabolic stability and membrane permeability—key considerations in modern drug design.

Synthetic accessibility is another aspect where this compound stands out. The ethanediamide linker offers versatility for further derivatization, making it a potential scaffold for combinatorial chemistry libraries. This adaptability resonates with the pharmaceutical industry's focus on fragment-based drug discovery (FBDD), where modular building blocks are prized for their ability to generate diverse molecular architectures.

From an analytical perspective, CAS 423727-98-4 presents interesting challenges and opportunities. The presence of multiple aromatic systems and polar functional groups makes it amenable to characterization by techniques like NMR spectroscopy and mass spectrometry. Such analyses are crucial for quality control in synthetic workflows, especially when producing compounds for high-throughput screening campaigns.

Environmental and safety profiles of this compound are also relevant to contemporary discussions. While not classified as hazardous under current regulations, its biodegradation pathways and ecotoxicological effects warrant further study—an area of increasing importance given the emphasis on green chemistry principles in industrial applications. Researchers are actively exploring computational tools to predict such properties early in the development pipeline.

The commercial availability of N-(2-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide through specialty chemical suppliers facilitates its adoption in research settings. However, as with many specialized organics, batch-to-batch consistency and purity standards (typically ≥95% by HPLC) remain critical purchasing considerations for end users.

Looking ahead, the scientific community's interest in multi-target-directed ligands may drive additional investigations into this compound's pharmacological potential. Its dual aromatic systems could enable simultaneous interactions with distinct biological targets—a strategy gaining traction in complex disease areas like neurodegeneration or oncology.

In summary, CAS 423727-98-4 represents an intriguing case study in structure-activity relationship exploration. While not yet extensively characterized in the literature, its molecular features position it as a compelling candidate for further study across multiple disciplines, from medicinal chemistry to materials science. As research paradigms continue evolving toward more sophisticated molecular designs, compounds like this diamide derivative will likely play increasingly important roles in scientific advancement.